Cas no 5930-62-1 (Hypofluorous acid,1,1,2,2,3,3-hexafluoro-1,3-propanediyl ester (9CI))

Hypofluorous acid,1,1,2,2,3,3-hexafluoro-1,3-propanediyl ester (9CI) structure
5930-62-1 structure
Product Name:Hypofluorous acid,1,1,2,2,3,3-hexafluoro-1,3-propanediyl ester (9CI)
CAS No:5930-62-1
MF:C23H27N3O5S
MW:457.542584657669
CID:381511
PubChem ID:2877093
Update Time:2025-04-19

Hypofluorous acid,1,1,2,2,3,3-hexafluoro-1,3-propanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Hypofluorous acid,1,1,2,2,3,3-hexafluoro-1,3-propanediyl ester (9CI)
    • ethyl 2-[(5-nitro-2-piperidin-1-ylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-[[5-nitro-2-(1-piperidinyl)benzoyl]amino]-, ethyl ester
    • Ethyl 2-{[5-nitro-2-(piperidin-1-yl)benzoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • Oprea1_425442
    • SR-01000451435
    • ETHYL 2-[5-NITRO-2-(PIPERIDIN-1-YL)BENZAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE
    • 5930-62-1
    • SR-01000451435-1
    • DTXSID80386955
    • ethyl 2-{[5-nitro-2-(1-piperidinyl)benzoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • AKOS001623929
    • Inchi: 1S/C23H27N3O5S/c1-2-31-23(28)20-16-8-4-5-9-19(16)32-22(20)24-21(27)17-14-15(26(29)30)10-11-18(17)25-12-6-3-7-13-25/h10-11,14H,2-9,12-13H2,1H3,(H,24,27)
    • InChI Key: KZBJECUMTUFBKR-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OCC)C2=C1CCCC2)NC(C1=CC(=CC=C1N1CCCCC1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 457.16731
  • Monoisotopic Mass: 457.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • Density: 1.333
  • Boiling Point: 605°C at 760 mmHg
  • Flash Point: 319.7°C
  • Refractive Index: 1.64
  • PSA: 101.78
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